Cas no 1006451-86-0 (3-amino-4-chloro-1-methyl-1H-pyrazole-5-carboxylic acid)
1006451-86-0 structure
Product Name:3-amino-4-chloro-1-methyl-1H-pyrazole-5-carboxylic acid
CAS No:1006451-86-0
MF:C5H6ClN3O2
MW:175.573039531708
MDL:MFCD06805289
CID:3160094
PubChem ID:19619950
Update Time:2025-04-21
3-amino-4-chloro-1-methyl-1H-pyrazole-5-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-amino-4-chloro-1-methyl-1H-pyrazole-5-carboxylic acid
- STL414498
- AKOS000308867
- Z1198171413
- 1006451-86-0
- G75359
- 3-AMINO-4-CHLORO-1-METHYL-1H-PYRAZOLE-5-CARBOXYLICACID
- EN300-92340
- GQB45186
- 5-amino-4-chloro-2-methylpyrazole-3-carboxylic acid
- BBL040988
-
- MDL: MFCD06805289
- Inchi: 1S/C5H6ClN3O2/c1-9-3(5(10)11)2(6)4(7)8-9/h1H3,(H2,7,8)(H,10,11)
- InChI Key: FKLBITCNEZKXJD-UHFFFAOYSA-N
- SMILES: ClC1C(N)=NN(C)C=1C(=O)O
Computed Properties
- Exact Mass: 175.0148541Da
- Monoisotopic Mass: 175.0148541Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 177
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.4
- Topological Polar Surface Area: 81.1Ų
3-amino-4-chloro-1-methyl-1H-pyrazole-5-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM483669-1g |
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1006451-86-0 | 97% | 1g |
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| Enamine | EN300-92340-0.05g |
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$222.0 | 2024-05-21 | |
| Enamine | EN300-92340-0.1g |
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1006451-86-0 | 95% | 0.1g |
$331.0 | 2024-05-21 | |
| Enamine | EN300-92340-0.25g |
3-amino-4-chloro-1-methyl-1H-pyrazole-5-carboxylic acid |
1006451-86-0 | 95% | 0.25g |
$474.0 | 2024-05-21 | |
| Enamine | EN300-92340-0.5g |
3-amino-4-chloro-1-methyl-1H-pyrazole-5-carboxylic acid |
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$746.0 | 2024-05-21 | |
| Enamine | EN300-92340-1.0g |
3-amino-4-chloro-1-methyl-1H-pyrazole-5-carboxylic acid |
1006451-86-0 | 95% | 1.0g |
$956.0 | 2024-05-21 | |
| Enamine | EN300-92340-2.5g |
3-amino-4-chloro-1-methyl-1H-pyrazole-5-carboxylic acid |
1006451-86-0 | 95% | 2.5g |
$1874.0 | 2024-05-21 | |
| Enamine | EN300-92340-5.0g |
3-amino-4-chloro-1-methyl-1H-pyrazole-5-carboxylic acid |
1006451-86-0 | 95% | 5.0g |
$2774.0 | 2024-05-21 | |
| Enamine | EN300-92340-10.0g |
3-amino-4-chloro-1-methyl-1H-pyrazole-5-carboxylic acid |
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| Enamine | EN300-92340-1g |
3-amino-4-chloro-1-methyl-1H-pyrazole-5-carboxylic acid |
1006451-86-0 | 95% | 1g |
$956.0 | 2023-09-01 |
3-amino-4-chloro-1-methyl-1H-pyrazole-5-carboxylic acid Suppliers
Amadis Chemical Company Limited
Gold Member
(CAS:1006451-86-0)3-amino-4-chloro-1-methyl-1H-pyrazole-5-carboxylic acid
Order Number:A1096853
Stock Status:in Stock
Quantity:100mg/250mg/1g
Purity:99%
Pricing Information Last Updated:Thursday, 29 August 2024 20:19
Price ($):151.0/253.0/494.0
Email:sales@amadischem.com
3-amino-4-chloro-1-methyl-1H-pyrazole-5-carboxylic acid Related Literature
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Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
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Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
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J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
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Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
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Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:1006451-86-0)3-amino-4-chloro-1-methyl-1H-pyrazole-5-carboxylic acid
Purity:99%/99%/99%
Quantity:100mg/250mg/1g
Price ($):151.0/253.0/494.0